Cas no 2227805-29-8 (4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide)
4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide
- 4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide
- 2227805-29-8
- EN300-1744198
-
- Inchi: 1S/C11H15NO2/c1-8(13)9-4-6-10(7-5-9)11(14)12(2)3/h4-8,13H,1-3H3/t8-/m1/s1
- InChI Key: OHKSJQDEHWGONP-MRVPVSSYSA-N
- SMILES: O[C@H](C)C1C=CC(C(N(C)C)=O)=CC=1
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 40.5Ų
4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1744198-0.05g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 0.05g |
$972.0 | 2023-09-20 | ||
| Enamine | EN300-1744198-0.1g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 0.1g |
$1019.0 | 2023-09-20 | ||
| Enamine | EN300-1744198-0.25g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 0.25g |
$1065.0 | 2023-09-20 | ||
| Enamine | EN300-1744198-0.5g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 0.5g |
$1111.0 | 2023-09-20 | ||
| Enamine | EN300-1744198-1.0g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 1g |
$1157.0 | 2023-06-03 | ||
| Enamine | EN300-1744198-2.5g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 2.5g |
$2268.0 | 2023-09-20 | ||
| Enamine | EN300-1744198-5.0g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 5g |
$3355.0 | 2023-06-03 | ||
| Enamine | EN300-1744198-10.0g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 10g |
$4974.0 | 2023-06-03 | ||
| Enamine | EN300-1744198-1g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 1g |
$1157.0 | 2023-09-20 | ||
| Enamine | EN300-1744198-5g |
4-[(1R)-1-hydroxyethyl]-N,N-dimethylbenzamide |
2227805-29-8 | 5g |
$3355.0 | 2023-09-20 |
4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide
Comprehensive Analysis of 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide (CAS No. 2227805-29-8): Properties, Applications, and Innovations
In the rapidly evolving field of pharmaceutical and chemical research, 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide (CAS No. 2227805-29-8) has emerged as a compound of significant interest. This chiral benzamide derivative is gaining attention due to its unique structural features and potential applications in drug development, particularly in the design of enantioselective therapeutics. The compound's R-configuration at the hydroxyethyl group distinguishes it from its stereoisomers, offering distinct biochemical interactions that are critical for modern precision medicine approaches.
The molecular structure of 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide combines a benzamide core with a chiral alcohol moiety, making it a versatile intermediate in organic synthesis. Researchers are particularly intrigued by its potential role in asymmetric catalysis and as a building block for bioactive molecules. Recent studies have explored its utility in creating novel enzyme inhibitors, with promising results in computational docking simulations against various therapeutic targets.
From a synthetic chemistry perspective, the preparation of CAS No. 2227805-29-8 typically involves stereoselective reduction of the corresponding ketone precursor, followed by careful purification to maintain optical purity. The compound's physicochemical properties - including its solubility profile, melting point, and stability under various conditions - make it particularly suitable for pharmaceutical formulation development. These characteristics align well with current industry trends toward more stable and bioavailable drug candidates.
In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes to 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide. Researchers are investigating biocatalytic methods using engineered enzymes or microbial systems, which could significantly reduce the environmental footprint of its production. This aligns with the pharmaceutical industry's broader commitment to sustainable manufacturing practices and the principles of circular chemistry.
The compound's potential extends beyond pharmaceuticals into materials science. Its amphiphilic nature and ability to form molecular complexes have prompted investigations into its use in advanced material design, particularly for creating functional surfaces with specific wettability properties. These applications are particularly relevant to emerging technologies in nanomedicine and drug delivery systems where surface interactions are crucial.
Quality control of 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide presents unique analytical challenges due to its chiral nature. Modern analytical techniques such as chiral HPLC and vibrational circular dichroism (VCD) spectroscopy are essential for ensuring enantiomeric purity. The development of robust quality assurance protocols for this compound reflects broader trends in the chemical industry toward more sophisticated characterization methods for chiral substances.
From a regulatory perspective, the safety profile of CAS No. 2227805-29-8 is currently under investigation in various research programs. Preliminary data suggest favorable toxicological characteristics, though comprehensive ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are still ongoing. These evaluations are critical as the compound moves closer to potential commercial applications in the life sciences sector.
The intellectual property landscape surrounding 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide is evolving rapidly, with several patent applications filed in recent years covering novel synthetic methods and specific applications. This activity reflects the compound's perceived value in innovation-driven markets and the competitive nature of chiral chemistry research.
Looking forward, the scientific community anticipates expanded applications for 4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide as research into its properties continues. Its combination of structural features makes it particularly interesting for structure-activity relationship studies in medicinal chemistry. The compound's development trajectory exemplifies how modern chemical research integrates computational modeling, high-throughput screening, and rational drug design approaches to discover new molecular entities with therapeutic potential.
For researchers and industry professionals seeking detailed technical specifications of CAS No. 2227805-29-8, current literature provides comprehensive spectroscopic data including 1H NMR, 13C NMR, and mass spectra. These resources are invaluable for quality control and method development in both academic and industrial settings working with this promising chiral building block.
2227805-29-8 (4-(1R)-1-hydroxyethyl-N,N-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)